Cas no 1114822-78-4 (1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride)

• Product Name: 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride
• CAS No: 1114822-78-4
• MF: C₈H₅ClO₄S
• MW: 232.640900373459
• CID: 4572153
• Update Time: 2025-06-11

1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride

• Inchi： 1S/C8H5ClO4S/c9-14(11,12)7-3-1-2-5-6(7)4-13-8(5)10/h1-3H,4H2
• InChI Key： YLCVXGOXXNXUDC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(S(Cl)(=O)=O)=CC=C2)CO1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 129-131 °C
• Boiling Point: 470.8±45.0 °C at 760 mmHg
• Flash Point: 238.5±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride

Professional Introduction to Compound with CAS No. 1114822-78-4 and Product Name: 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride

The compound with the CAS number 1114822-78-4 and the product name 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the benzofuran sulfonamide class, has garnered considerable attention due to its unique structural properties and potential applications in drug development. The benzofuran core is a well-known scaffold in medicinal chemistry, frequently employed in the synthesis of bioactive molecules due to its ability to enhance binding affinity and metabolic stability.

In recent years, sulfonamide derivatives have been extensively studied for their broad spectrum of biological activities. The introduction of a sulfonyl chloride group at the 4-position of the benzofuran ring in 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride introduces reactive sites that can be further functionalized, making it a versatile intermediate in synthetic chemistry. This reactivity has been exploited in various research endeavors aimed at developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride, researchers can fine-tune its interactions with specific kinase targets, leading to the development of more effective inhibitors. Recent studies have demonstrated that sulfonamide-based kinase inhibitors exhibit high selectivity and potency, making them promising candidates for clinical use.

The 1-oxo-1,3-dihydro-2-benzofuran moiety itself is particularly interesting due to its ability to form hydrogen bonds with biological targets. This feature enhances the compound's binding affinity and stability within biological systems. Additionally, the presence of an oxo group at the 1-position introduces additional reactivity, allowing for further derivatization and optimization of pharmacological properties.

Recent advancements in computational chemistry have also highlighted the potential of 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride as a lead compound for drug discovery. Molecular docking studies have shown that this compound can effectively interact with various protein targets, including those involved in inflammatory responses and infectious diseases. These findings suggest that derivatives of this compound could be developed into novel therapeutic agents with applications ranging from anti-inflammatory drugs to antiviral medications.

The synthesis of 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the benzofuran ring followed by sulfonylation at the 4-position. Advances in synthetic methodologies have enabled more efficient and sustainable production methods, which are crucial for large-scale pharmaceutical applications.

One particularly noteworthy aspect of this compound's synthesis is its compatibility with green chemistry principles. Researchers have explored solvent-free reactions and catalytic methods to minimize waste and energy consumption. These approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing, ensuring that the production of 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride is environmentally responsible.

The pharmacological profile of 1-oxo-1,3-dihydro-2-benzofuran-4-sulfonyl chloride has been extensively evaluated through both in vitro and in vivo studies. Initial results indicate that this compound exhibits promising activity against several disease-related targets. For instance, preclinical trials have shown that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes involved in cytokine production. This suggests potential therapeutic applications in conditions such as rheumatoid arthritis and other chronic inflammatory disorders.

Furthermore, the structural flexibility of 1-oxysoxazoline derivatives allows for modifications that can enhance drug-like properties such as solubility and bioavailability. By incorporating additional functional groups or altering electronic distributions within the molecule, researchers can optimize pharmacokinetic profiles for better clinical outcomes. These modifications are essential for translating preclinical findings into effective therapeutic agents that can be safely administered to patients.

The role of computational modeling in drug discovery has significantly contributed to understanding the interactions between 1-oxysoxazoline derivatives and biological targets. Advanced algorithms predict binding affinities and identify optimal conformations for drug-receptor interactions. These predictions guide experimental design and accelerate the development process by minimizing trial-and-error approaches.

In conclusion,1-oxysoxazoline derivatives, exemplified by cas no1114822 78 4, represent a valuable class of compounds with diverse pharmaceutical applications. Their unique structural features make them suitable candidates for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new synthetic strategies and pharmacological properties, reinforcing their importance in modern drug discovery efforts.